(1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine

• IUPAC Name: (2-ethyl-5-thiophen-3-ylpyrazol-3-yl)methanamine
• InChI: InChI=1S/C10H13N3S/c1-2-13-9(6-11)5-10(12-13)8-3-4-14-7-8/h3-5,7H,2,6,11H2,1H3
• InChI Key: XRGUVMOCEWVHIZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C2=CSC=C2)CN
• Molecular Formula: C10H13N3S
• Molecular Weight: 207.30 g/mol

Description

“(1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine” is a compound that contains a thiophene ring, which is a five-membered ring made up of one sulfur atom and four carbon atoms. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Chemical Reactions Analysis

The synthesis of thiophene derivatives involves a variety of chemical reactions, including condensation reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives.

Scientific Research Applications

Synthesis and Characterization

A significant portion of research on compounds similar to "(1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine" focuses on their synthesis and characterization, exploring their potential as building blocks in organic chemistry and materials science. For instance, studies have synthesized and characterized various derivatives incorporating the thiophene and pyrazole moieties, examining their structural properties and reactivity. These efforts aim to expand the library of heterocyclic compounds with potential applications in pharmaceuticals, agrochemicals, and organic materials (Gomha, Edrees, & Altalbawy, 2016; Khan, Khan, Shahzad, & Noor, 2015).

Antimicrobial and Anticancer Activity

Several studies have evaluated the antimicrobial and anticancer activities of thiophene-pyrazole derivatives. These compounds have shown promising results against various cancer cell lines, including hepatocellular carcinoma, and exhibited significant antimicrobial properties. This highlights the potential of such derivatives in developing new therapeutic agents (Hafez, El-Gazzar, & Al-Hussain, 2016; Ashok, Ziauddin, Lakshmi, & Sarasija, 2017).

Enzyme Inhibitory Activity and Molecular Docking

Research has also focused on the enzyme inhibitory activities of thiophene-pyrazole compounds, exploring their potential as inhibitors for enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST). These studies often employ molecular docking to predict the binding affinity and mode of interaction between the compounds and the enzyme active sites, suggesting a promising avenue for the development of new enzyme inhibitors (Cetin, Türkan, Bursal, & Murahari, 2021).

Future Directions

The future directions for the research and development of “(1-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanamine” and similar thiophene derivatives could involve the exploration of their potential biological activities and applications in various fields such as medicinal chemistry, material science, and industrial chemistry.